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Compound of Interest

Compound Name: 2-Ethylhexyl bromide-d17

Cat. No.: B12394808 Get Quote

For laboratory professionals, including researchers, scientists, and drug development experts,

the proper disposal of chemical waste is a critical component of ensuring a safe and compliant

work environment. This guide provides detailed procedural information for the safe disposal of

2-Ethylhexyl bromide-d17, a deuterated halogenated organic compound. Adherence to these

protocols is essential to minimize environmental impact and maintain laboratory safety.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for 2-Ethylhexyl bromide-d17. Always handle this chemical within a certified chemical

fume hood while wearing appropriate personal protective equipment (PPE), including nitrile or

other chemically resistant gloves, chemical safety goggles, a face shield, and a flame-resistant

lab coat.[1] Emergency eyewash and safety shower stations should be readily accessible.

Quantitative Data for 2-Ethylhexyl bromide
For quick reference, the following table summarizes key quantitative data for 2-Ethylhexyl

bromide, the non-deuterated form of the compound. The properties of the deuterated version

(d17) are expected to be very similar.
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Property Value

Molecular Formula C8H17Br

Molecular Weight 193.12 g/mol [2][3]

Boiling Point 75-77 °C @ 16 mmHg[2][4]

Density 1.086 g/mL at 25 °C[4]

Flash Point 157 °F[4]

Refractive Index n20/D 1.4538[4]

Step-by-Step Disposal Protocol
The disposal of 2-Ethylhexyl bromide-d17 must be managed as hazardous waste, in

accordance with federal, state, and local regulations.[1] Do not dispose of this chemical down

the drain or by evaporation.[5]

1. Waste Segregation:

It is crucial to segregate halogenated waste from non-halogenated waste streams to prevent

unwanted chemical reactions and to ensure proper disposal.[1][6]

Collect waste 2-Ethylhexyl bromide-d17 in a dedicated, properly labeled hazardous waste

container.[1]

2. Container Selection and Labeling:

Use a compatible container, such as a glass or polyethylene bottle, provided by your

institution's Environmental Health & Safety (EHS) department.[5] The container must have a

secure, tight-fitting lid.[7]

The container must be clearly labeled with the words "Hazardous Waste," the full chemical

name "2-Ethylhexyl bromide-d17," and the approximate concentration and quantity.[1]

3. Waste Accumulation:
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Store the waste container in a designated, well-ventilated area, such as a satellite

accumulation area or a flammable storage cabinet, away from incompatible materials like

acids, bases, and oxidizing agents.[5]

Keep the waste container closed at all times, except when adding waste.[1]

4. Disposal of Contaminated Materials:

Any materials contaminated with 2-Ethylhexyl bromide-d17, such as pipette tips, gloves,

and absorbent pads, must also be disposed of as halogenated hazardous waste.[1]

Collect these solid waste materials in a separate, clearly labeled container for solid

hazardous waste.[1]

5. Spill Management:

In the event of a small spill, absorb the material with an inert absorbent such as vermiculite,

sand, or earth.[8][9] Do not use combustible materials like paper towels for large spills.[1]

Carefully collect the absorbed material and any contaminated debris into a sealed container

for hazardous waste disposal.[1][8]

Decontaminate the spill area with soap and water, and collect the cleaning materials as

hazardous waste.[1]

For large spills, evacuate the area and contact your institution's EHS department

immediately.

6. Final Disposal:

Once the waste container is full (not exceeding 90% capacity), arrange for pickup by your

institution's hazardous waste management service.[7]

Follow your institution's specific procedures for waste pickup requests.

Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and steps for the proper disposal

of 2-Ethylhexyl bromide-d17.

Figure 1. Disposal Workflow for 2-Ethylhexyl bromide-d17
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Figure 1. Disposal Workflow for 2-Ethylhexyl bromide-d17
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By adhering to these procedures, laboratory personnel can ensure the safe and compliant

disposal of 2-Ethylhexyl bromide-d17, contributing to a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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